Cas no 2024284-34-0 (Acetaldehyde, 2-(1-isoquinolinylthio)-)

• Product Name: Acetaldehyde, 2-(1-isoquinolinylthio)-
• CAS No: 2024284-34-0
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 5254361
• Update Time: 2025-05-23

Acetaldehyde, 2-(1-isoquinolinylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-(1-isoquinolinylthio)-

• Inchi： 1S/C11H9NOS/c13-7-8-14-11-10-4-2-1-3-9(10)5-6-12-11/h1-7H,8H2
• InChI Key： RAPGOOBDDUTIHR-UHFFFAOYSA-N
• SMILES： C(=O)CSC1C2=C(C=CC=C2)C=CN=1

Additional information on Acetaldehyde, 2-(1-isoquinolinylthio)-

Comprehensive Overview of Acetaldehyde, 2-(1-isoquinolinylthio)- (CAS No. 2024284-34-0): Properties, Applications, and Research Insights

Acetaldehyde, 2-(1-isoquinolinylthio)- (CAS No. 2024284-34-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This sulfur-containing derivative of acetaldehyde combines the reactivity of the aldehyde group with the aromatic properties of the isoquinoline moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials and bioactive molecules.

The molecular structure of Acetaldehyde, 2-(1-isoquinolinylthio)- features a thioether linkage between the acetaldehyde group and the nitrogen-containing heterocycle. This configuration imparts distinct electronic properties that are being explored in multiple domains, including pharmaceutical research and materials science. Recent studies have focused on its potential as a building block for fluorescent probes, given the isoquinoline group's inherent luminescent characteristics when incorporated into larger molecular systems.

In the context of current scientific trends, Acetaldehyde, 2-(1-isoquinolinylthio)- aligns with several cutting-edge research areas. The growing demand for heterocyclic compounds in drug discovery has put compounds like this in the spotlight, particularly for their potential in designing kinase inhibitors or antimicrobial agents. Additionally, its structural motifs are relevant to the development of organic electronic materials, a field that has seen exponential growth due to applications in flexible displays and energy storage devices.

Synthetic methodologies for Acetaldehyde, 2-(1-isoquinolinylthio)- typically involve the nucleophilic substitution reactions between 1-isoquinolinethiol and halogenated acetaldehyde derivatives. Recent advancements in green chemistry approaches have explored catalyst systems that improve yield while minimizing environmental impact - a crucial consideration for modern chemical manufacturing. Analytical characterization of this compound generally employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity.

From a commercial perspective, the availability of Acetaldehyde, 2-(1-isoquinolinylthio)- remains limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. However, its price and procurement options are frequent topics in scientific forums, indicating strong interest from academic and industrial researchers alike. Proper storage recommendations typically suggest protection from light and moisture at controlled temperatures to maintain stability.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a precursor for more complex heterocyclic systems. The unique electronic properties arising from the combination of sulfur and nitrogen atoms in its structure offer intriguing possibilities for tuning reactivity in designed molecular systems. As computational chemistry tools become more sophisticated, predictive modeling of Acetaldehyde, 2-(1-isoquinolinylthio)- derivatives could accelerate the discovery of new applications.

Safety considerations for handling Acetaldehyde, 2-(1-isoquinolinylthio)- follow standard laboratory protocols for organic compounds, with particular attention to its aldehyde functionality. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. Material Safety Data Sheets (MSDS) from reputable suppliers provide essential guidance for risk assessment and emergency procedures.

The scientific literature contains limited but growing references to Acetaldehyde, 2-(1-isoquinolinylthio)-, with most publications appearing within the past decade. This suggests an emerging recognition of its utility in chemical synthesis. Patent databases reveal some proprietary applications, particularly in specialized material formulations, though detailed information often remains protected as trade secrets.

For researchers considering working with this compound, it's worth noting that the structure-activity relationships of its derivatives represent a promising area for investigation. The combination of the isoquinoline scaffold with reactive aldehyde groups offers multiple sites for structural modification, enabling the creation of diverse molecular libraries for screening purposes. Such approaches align well with current trends in high-throughput screening and combinatorial chemistry.

In conclusion, Acetaldehyde, 2-(1-isoquinolinylthio)- (CAS No. 2024284-34-0) represents an interesting case study in the design of functionalized heterocyclic compounds. Its dual reactivity profile and structural features make it valuable for both fundamental research and applied science. As synthetic methodologies advance and new applications emerge, this compound will likely continue to attract attention from chemists working at the intersection of organic synthesis and materials science.